Cas no 163042-96-4 (Namodenoson)

• Product Name: Namodenoson
• CAS No: 163042-96-4
• MF: C₁₈H₁₈ClIN₆O₄
• MW: 544.730794429779
• MDL: MFCD01861178
• CID: 179571
• PubChem ID: 24278354
• Update Time: 2025-10-28

Namodenoson Chemical and Physical Properties

Names and Identifiers

• (2S,3S,4R,5R)-5-(2-Chloro-6-((3-iodobenzyl)amino)-9H-purin-9-yl)-3,4-dihydroxy-N-methyltetrahydrofuran-2-carboxamide
• 2-Cl-IB-MECA
• (2S,3S,4R,5R)-5-[2-chloro-6-[(3-iodophenyl)methylamino]purin-9-yl]-3,4-dihydroxy-N-methyloxolane-2-carboxamide
• 2-Chloro-N6-(3-iodobenzyl)adenosine-5'-N-methyluronamide
• b-D-Ribofuranuronamide,1-[2-chloro-6-[[(3-iodophenyl)methyl]amino]-9H-purin-9-yl]-1-deoxy-N-me...
• b-D-Ribofuranuronamide,1-[2-chloro-6-[[(3-iodophenyl)methyl]amino]-9H-purin-9-yl]-1-deoxy-N-methyl-
• CF-102
• Chloro-IB-MECA
• 2-chloro-IB-MECA
• CF102
• CI-IB-MECA
• Cl-IB-MECA
• 2-Chloro-N6-(3-iodobenzyl)-adenosine-5′-N-methyluronamide
• Netazepide
• 2-Cl-IB-MECA (CF-102)
• Cl-IB-MECA, 2-Chloro-N6-(3-iodobenzyl)-adenosine-5μ-N-methyluronamide
• 1-[2-Chloro-6-[[(3-iodophenyl)methyl]amino]-9H-purin-9-yl]-1-deoxy-N-methyl-β-D-ribofuranuronamide
• 1-[2-chloro-6-[[(3-iodophenyl)methyl]amino]-9H-purin-9-yl]-1-deoxy-N-methyl-b-D-ribofuranuronamide
• Namodenoson
• C-Ibza-MU
• 2Cl-IB-MECA
• 1-[2-CHLORO-6-[[(3-IODOPHENYL)METHYL]AMINO]-9H-PURIN-9-YL]-1-DEOXY-N-METHYL-BETA-D-RIBOFURANURONAMIDE
• Z07JR07J6C
• 2-Chloro-N(6)-(3-iodobenzyl)adenosine-5'-N-methyluronamide
• (2S,3S,4R,5R)-5-[2-chloro-6-[(3-iodophenyl)methylamino]purin-9-yl]-3,4-dihydroxy-N-methy
• 1-[2-CHLORO-6-[[(3-IODOPHENYL)METHYL]AMINO]-9H-PURIN-9-YL]-1-DEOXY-N-METHYL-BET
• GTPL457
• MLS002153535
• SMR001230862
• P10208
• 1-[2-Chloro-6-[[(3-iodophenyl)methyl]amino]-9H-purin-9-yl]-1-deoxy-N-methyl-beta-D-ribofuranuronamide;2-Chloro-N6-(3-iodobenzyl)adenosine-5'-N-methyluronamide;2-Cl-IB-MECA;2-Cl-IB-MECA
• 2-Chloro-N6-(3-iodobenzyl)adenosine-5'-N-methylcarboxamide
• NAMODENOSON [INN]
• J-009992
• (2S,3S,4R,5R)-5-(6-(3-iodobenzylamino)-2-chloro-9H-purin-9-yl)-3,4-dihydroxy-N-methyl-tetrahydrofuran-2-carboxamide
• CF-102(2-Cl-IB-MECA)
• DB12885
• beta-D-Ribofuranuronamide, 1-(2-chloro-6-(((3-iodophenyl)methyl)amino)-9H-purin-9-yl)-1-deoxy-N-methyl-
• NCGC00025001-02
• HY-12365
• Chloro-IB-MECA, solid, >=98% (HPLC)
• HMS2235L10
• AKOS022181265
• NS00069749
• BDBM21221
• NAMODENOSON [WHO-DD]
• SCHEMBL1170028
• D11128
• CS-5932
• Namodenoson (CF-102)
• 1-(2-Chloro-6-(((3-iodophenyl)methyl)amino)-9H-purin-9-yl)-1-deoxy-N-methyl-beta-D-Ribofuranuronamide
• CF-102;2-Cl-IB-MECA
• 163042-96-4
• CHEMBL431733
• AC-27390
• A848899
• Q27076097
• DTXSID80167504
• .BETA.-D-RIBOFURANURONAMIDE, 1-(2-CHLORO-6-(((3-IODOPHENYL)METHYL)AMINO)-9H-PURIN-9-YL)-1-DEOXY-N-METHYL-
• CF 102
• 1-[2-Chloro-6-[[(3-iodophenyl)methyl]amino]-9H-purin-9-yl]-1-deoxy-N-methyl-?-D-ribofuranuronamide
• HMS3412I05
• DS-16397
• MFCD01861178
• AM84557
• C3601
• S0498
• EX-A2882
• 1-(2-CHLORO-6-(((3-IODOPHENYL)METHYL)AMINO)-9H-PURIN-9-YL)-1-DEOXY-N-METHYL-.BETA.-D-RIBOFURANURONAMIDE
• UNII-Z07JR07J6C
• C1-IB-MECA
• Namodenoson (USAN/INN)
• 2-chloro-N6-(3-iodobenzyl)adenosine-5-N-methylcarboxamide
• (2S,3S,4R,5R)-5-(2-chloro-6-(3-iodobenzylamino)-9H-purin-9-yl)-3,4-dihydroxy-N-methyltetrahydrofuran-2-carboxamide
• (2S,3S,4R,5R)-5-(2-chloro-6-{[(3-iodophenyl)methyl]amino}-9H-purin-9-yl)-3,4-dihydroxy-N-methyloxolane-2-carboxamide
• beta-D-Ribofuranuronamide, 1-[2-chloro-6-[[(3-iodophenyl)methyl]amino]-9H-purin-9-yl]-1-deoxy-N-methyl-
• 2-Chloro-N(6)-(3-iodobenzyl)-9-(5-(methylcarbamoyl)-beta-D-ribofuranosyl)adenine
• Namodenoson [USAN]
• HMS3676I05
• Namodenoson (CF-102)?
• (2S,3S,4R,5R)-5-(2-CHLORO-6-{[(3-IODOPHENYL)METHYL]AMINO}PURIN-9-YL)-3,4-DIHYDROXY-N-METHYLOXOLANE-2-CARBOXAMIDE
• IPSYPUKKXMNCNQ-PFHKOEEOSA-N
• XS0
• BRD-K52396582-001-06-7
• DA-69763

• MDL： MFCD01861178
• Inchi： 1S/C18H18ClIN6O4/c1-21-16(29)13-11(27)12(28)17(30-13)26-7-23-10-14(24-18(19)25-15(10)26)22-6-8-3-2-4-9(20)5-8/h2-5,7,11-13,17,27-28H,6H2,1H3,(H,21,29)(H,22,24,25)/t11-,12+,13-,17+/m0/s1
• InChI Key： IPSYPUKKXMNCNQ-PFHKOEEOSA-N
• SMILES： IC1=CC=CC(=C1)CNC1C2=C(N=C(N=1)Cl)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](C(NC)=O)O1)O)O

Computed Properties

• Exact Mass: 544.01200
• Monoisotopic Mass: 544.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 134
• Molecular Weight: 544.7

Experimental Properties

• Density: 2.04±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 207.0 to 211.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.814
• Solubility: Almost insoluble (0.087 g/l) (25 º C),
• PSA: 134.42000
• LogP: 1.52550

Namodenoson Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on Namodenoson

Namodenoson (CAS No. 163042-96-4): A Comprehensive Overview of Its Properties and Applications

Namodenoson (CAS No. 163042-96-4) is a selective A3 adenosine receptor (A3AR) agonist that has garnered significant attention in the pharmaceutical and research communities. This compound is known for its potential therapeutic applications, particularly in the fields of oncology and inflammatory diseases. With its unique mechanism of action, Namodenoson has become a subject of extensive research and clinical trials.

The chemical structure of Namodenoson allows it to bind selectively to the A3 adenosine receptor, which plays a crucial role in modulating cellular processes such as apoptosis and inflammation. This specificity makes it a promising candidate for targeted therapies. Researchers are particularly interested in its potential to treat liver cancer and other malignancies, as well as its anti-inflammatory properties in conditions like rheumatoid arthritis.

One of the most frequently searched questions about Namodenoson is its mechanism of action. The compound works by activating the A3AR, which triggers a cascade of intracellular events leading to the inhibition of tumor growth and the reduction of inflammatory responses. This dual functionality has made it a hot topic in both cancer research and immunology.

Another area of interest is the clinical trials involving Namodenoson. Current studies are exploring its efficacy and safety in treating hepatocellular carcinoma (HCC), one of the most common types of liver cancer. Early results have shown promise, with patients exhibiting improved outcomes and minimal side effects. This has led to increased optimism about its potential as a first-line treatment for HCC.

In addition to its anti-cancer properties, Namodenoson is also being investigated for its role in neuroprotection. Preliminary studies suggest that it may help protect neurons from damage in conditions like Parkinson's disease and multiple sclerosis. This has opened up new avenues for research and potential applications in neurological disorders.

The pharmacokinetics and pharmacodynamics of Namodenoson are also key areas of focus. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic use. Researchers are particularly interested in its bioavailability and half-life, which can influence dosing regimens and treatment efficacy.

From a market perspective, Namodenoson is poised to make a significant impact in the pharmaceutical industry. With the rising prevalence of cancer and chronic inflammatory diseases, the demand for effective and targeted therapies is higher than ever. Analysts predict that Namodenoson could become a blockbuster drug if ongoing clinical trials continue to yield positive results.

For those interested in the synthesis of Namodenoson, it is important to note that the process involves several complex steps to ensure high purity and yield. Researchers and manufacturers must adhere to strict quality control measures to produce a compound that meets regulatory standards. This is particularly important given its potential use in human therapeutics.

In conclusion, Namodenoson (CAS No. 163042-96-4) represents a groundbreaking advancement in the field of targeted therapy. Its unique properties and wide-ranging applications make it a compound of great interest to researchers, clinicians, and patients alike. As more data becomes available from ongoing studies, the full potential of Namodenoson will continue to unfold, offering hope for those affected by cancer and inflammatory diseases.